Cas no 868678-07-3 (N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-07-3
• MF: C₁₉H₁₄ClFN₂O₃
• MW: 372.777467250824
• CID: 6265376
• PubChem ID: 7189937
• Update Time: 2025-05-26

N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS024612158
• N-(2-chlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(2-chlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• 868678-07-3
• N-(2-chlorophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide
• F1825-0008

• Inchi： 1S/C19H14ClFN2O3/c20-16-5-1-2-6-17(16)22-18(24)15-4-3-11-23(19(15)25)26-12-13-7-9-14(21)10-8-13/h1-11H,12H2,(H,22,24)
• InChI Key： CSOXGRHVVAJZGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=CC=CN(C1=O)OCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 372.0676982g/mol
• Monoisotopic Mass: 372.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-07-3)

N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of dihydropyridine derivatives, which are widely recognized for their biological activity. The presence of both chlorophenyl and fluorophenyl moieties enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and bioavailability in medicinal chemistry. Researchers are particularly interested in 868678-07-3 due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in targeting cancer therapeutics and neurodegenerative diseases, making it a subject of ongoing studies. The compound's carboxamide group further contributes to its versatility in forming hydrogen bonds, a critical feature in ligand-receptor interactions.

The synthesis of N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest moderate solubility in organic solvents, which is advantageous for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, CAS No. 868678-07-3 is often explored for its role in crop protection and pest management. The fluorophenyl group is known to enhance the lipophilicity of agrochemicals, improving their penetration into plant tissues. This aligns with the growing focus on sustainable agriculture and eco-friendly pesticides, addressing global concerns about food security and environmental impact.

In the context of intellectual property, several patents have been filed for derivatives of dihydropyridine-3-carboxamide, highlighting its commercial potential. The compound's mechanism of action is often compared to other heterocyclic amides, making it a valuable reference in academic and industrial research. Additionally, its toxicity profile and metabolic stability are under investigation to ensure compliance with regulatory standards.

As the scientific community continues to explore 868678-07-3, its applications in personalized medicine and biomaterial engineering are emerging. The integration of computational chemistry tools, such as molecular docking, has accelerated the identification of its potential targets. This synergy between experimental and theoretical approaches underscores the compound's relevance in modern drug design pipelines.

In summary, N-(2-chlorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its structural complexity and functional groups offer a rich platform for innovation, catering to the evolving needs of science and industry. Future research will likely focus on optimizing its bioactivity and formulation strategies, solidifying its position as a key player in advanced chemical research.